6-methoxyhexanal
Overview
Description
6-Methoxyhexanal is a chemical compound with the molecular formula C7H14O2 . It has an average mass of 130.185 Da and a monoisotopic mass of 130.099380 Da . The compound contains a total of 23 atoms; 14 Hydrogen atoms, 7 Carbon atoms, and 2 Oxygen atoms .
Molecular Structure Analysis
The molecular structure of 6-methoxyhexanal consists of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms . The structure can be drawn by breaking down the name: Hexanal indicates an aldehyde with six carbon atoms in its carbon chain, and 6-Methoxy indicates a methoxy group attached to the sixth carbon .properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-methoxyhexanal can be achieved through the oxidation of 6-methoxyhexanol using a suitable oxidizing agent.", "Starting Materials": [ "6-methoxyhexanol", "Oxidizing agent (e.g. Jones reagent, PCC, or Swern reagent)", "Solvent (e.g. dichloromethane, chloroform, or acetonitrile)", "Deionized water" ], "Reaction": [ "Add 6-methoxyhexanol to a round-bottom flask.", "Add the oxidizing agent to the flask and stir the mixture at room temperature for a suitable amount of time (e.g. 2-4 hours).", "Add the solvent to the flask and stir the mixture for an additional amount of time (e.g. 1 hour).", "Separate the organic layer from the aqueous layer using a separatory funnel.", "Wash the organic layer with deionized water and dry it over anhydrous sodium sulfate.", "Filter the mixture and evaporate the solvent under reduced pressure to obtain 6-methoxyhexanal as a colorless liquid." ] } | |
CAS RN |
855906-01-3 |
Product Name |
6-methoxyhexanal |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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